Cas no 61273-14-1 (2-Buten-1-ol, 4-methoxy-, 4-nitrobenzoate)

• Product Name: 2-Buten-1-ol, 4-methoxy-, 4-nitrobenzoate
• CAS No: 61273-14-1
• MF: C₁₂H₁₅NO₆
• MW: 269.250603914261
• CID: 486266
• PubChem ID: 71397541
• Update Time: 2025-04-19

2-Buten-1-ol, 4-methoxy-, 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol, 4-methoxy-, 4-nitrobenzoate
• 4-methoxybut-2-en-1-ol,4-nitrobenzoic acid
• 61273-14-1
• DTXSID20819035
• 4-Nitrobenzoic acid--4-methoxybut-2-en-1-ol (1/1)

• Inchi： 1S/C7H5NO4.C5H10O2/c9-7(10)5-1-3-6(4-2-5)8(11)12;1-7-5-3-2-4-6/h1-4H,(H,9,10);2-3,6H,4-5H2,1H3
• InChI Key： BQOVIJYYFYQVKF-UHFFFAOYSA-N
• SMILES： O(C)CC=CCO.OC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 269.08995
• Monoisotopic Mass: 269.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 109.9